4-Fluoro-6,7,8,9-tetrahydrobenzo[7]annulen-5-one

• IUPAC Name: 4-fluoro-6,7,8,9-tetrahydrobenzo[7]annulen-5-one
• InChI: InChI=1S/C11H11FO/c12-9-6-3-5-8-4-1-2-7-10(13)11(8)9/h3,5-6H,1-2,4,7H2
• InChI Key: UCNAMWSRAPAFRG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)C2=C(C1)C=CC=C2F
• Molecular Formula: C11H11FO
• Molecular Weight: 178.20 g/mol

Description

4-Fluoro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one is a chemical compound with the CAS Number: 1253791-72-8. Its molecular weight is 178.21.

Molecular Structure Analysis

The InChI Code for 4-Fluoro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one is 1S/C11H11FO/c12-9-6-3-5-8-4-1-2-7-10 (13)11 (8)9/h3,5-6H,1-2,4,7H2. This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model.

The InChI key is UCNAMWSRAPAFRG-UHFFFAOYSA-N. Unfortunately, other physical and chemical properties like melting point, boiling point, etc., are not available in the current literature.

Scientific Research Applications

Conformational Analysis and Synthesis

• Synthesis and Conformational Analysis : A study focusing on the synthesis and conformational analysis of derivatives related to 4-Fluoro-6,7,8,9-tetrahydrobenzo[7]annulen-5-one demonstrated the versatility of these compounds in undergoing various chemical transformations. This research highlights their potential in synthetic chemistry applications (Camps, Gorbig, Muñoz-Torrero, & Pérez, 1997).

Chemical Properties and Reactions

• Study on Fluorinated Derivatives : Another study explored the synthesis of fluorinated derivatives and their potential biological activities. The research provides insights into the chemical properties and reactions of these compounds, which could be valuable for medicinal chemistry (Hutchinson et al., 2001).

Material Science Applications

• Organic Material Synthesis for Photovoltaic Properties : A recent study explored the synthesis of a conjugated organic material based on similar compounds, investigating its photovoltaic properties. This research is significant for developing new materials in solar energy applications (Erdoğan & Horoz, 2020).

• Electrochemical Polymerization : Research on the electrochemical polymerization of metal complexes related to 4-Fluoro-6,7,8,9-tetrahydrobenzo[7]annulen-5-one has revealed insights into the mechanistic nature of electropolymerization. This has implications for the development of electronic materials and devices (Hochgesang & Bereman, 1990).

Biological and Medicinal Research

• Anticancer Activity : A study on novel fluoro-substituted compounds related to 4-Fluoro-6,7,8,9-tetrahydrobenzo[7]annulen-5-one demonstrated significant anticancer activity against lung cancer, highlighting the potential of these compounds in medicinal chemistry and drug development (Hammam et al., 2005).

Photoredox Catalysis

• Photocatalytic Transformations : The compound 4CzIPN, a related fluorophore with properties akin to 4-Fluoro-6,7,8,9-tetrahydrobenzo[7]annulen-5-one, has shown promising results in photocatalytic transformations. This suggests potential applications in photoredox catalysis (Shang et al., 2019).